Cas no 59857-85-1 (Methyl 1-tert-butyl-5-oxopyrrolidine-3-carboxylate)

Methyl 1-tert-butyl-5-oxopyrrolidine-3-carboxylate is a versatile pyrrolidine derivative used as an intermediate in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyl group at the N1 position and a methyl ester at the C3 position, providing stability and reactivity for further functionalization. The 5-oxo (lactam) moiety enhances its utility in heterocyclic chemistry, particularly in the synthesis of bioactive compounds. This compound is valued for its high purity, consistent performance, and compatibility with a range of reaction conditions. Its well-defined structure makes it a reliable building block for the development of complex molecules in medicinal and agrochemical applications.

Methyl 1-tert-butyl-5-oxopyrrolidine-3-carboxylate structure

59857-85-1 structure

Product Name:Methyl 1-tert-butyl-5-oxopyrrolidine-3-carboxylate

CAS No:59857-85-1

MF:C₁₀H₁₇NO₃

MW:199.246883153915

CID:1075248

PubChem ID:20372070

Update Time:2025-06-09

Methyl 1-tert-butyl-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 1-tert-butyl-5-oxopyrrolidine-3-carboxylate
- METHYL 1-TERT-BUTYL-5-OXO-3-PYRROLIDINECARBOXYLATE
- (1-tert-butyl-pyrrolidin-3-yl)-methanol
- 1-tert.-Butyl-3-hydroxymethyl-pyrrolidin
- 1-tert.-Butyl-3-methoxycarbonyl-pyrrolidon-(5)
- 1-tert-Butyl-3-hydroxymethylpyrrolidin
- 1-tert-butyl-5-oxo-pyrrolidine-3-carboxylic acid methyl ester
- BB 0240317
- FT-0683302
- KB-88539
- Methyl N-t-butyl-5-oxo-3-pyrroldinylcarboxylat
- SBB050495
- SureCN624078
- SCHEMBL11622588
- DB-255170
- CS-0361695
- Methyl 1-(1,1-dimethylethyl)-5-oxo-3-pyrrolidinecarboxylate
- Methyl1-(tert-butyl)-5-oxopyrrolidine-3-carboxylate
- 59857-85-1
- DTXSID101188082
- AKOS006229304
- Methyl 1-(tert-butyl)-5-oxopyrrolidine-3-carboxylate
- MDL： MFCD06804424
- Inchi： 1S/C10H17NO3/c1-10(2,3)11-6-7(5-8(11)12)9(13)14-4/h7H,5-6H2,1-4H3
- InChI Key： ZGVJCGNGCLAOIV-UHFFFAOYSA-N
- SMILES： O=C1CC(C(=O)OC)CN1C(C)(C)C

Computed Properties

Exact Mass: 199.12091
Monoisotopic Mass: 199.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 46.6Å²

Experimental Properties

PSA: 46.61

Methyl 1-tert-butyl-5-oxopyrrolidine-3-carboxylate Pricemore >>

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